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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B165165 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of 1,3,5-Triisopropylbenzene are paramount. This document provides immediate,

procedural guidance to ensure laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment
1,3,5-Triisopropylbenzene is classified as a combustible liquid that can be toxic upon skin

contact and may cause skin and eye irritation[1]. Adherence to appropriate personal protective

equipment (PPE) protocols is mandatory to minimize exposure risk.
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PPE Item Specification Rationale

Hand Protection
Chemical-resistant, unlined

gloves (e.g., nitrile, neoprene)

To prevent skin contact, as the

substance is toxic dermally[1]

[2].

Eye Protection
Chemical safety goggles or a

face shield

To protect against splashes

that can cause serious eye

irritation[1].

Skin and Body Protection
Lab coat, long pants, and

closed-toe shoes

To prevent accidental skin

contact[1][3][4].

Respiratory Protection

Generally not required with

adequate ventilation. If

ventilation is insufficient or

during large spills, use a

NIOSH-approved respirator

with an organic vapor

cartridge[3][5].

To avoid inhalation of vapors

or mists[3][4].

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood[4].

Ensure an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources, as the substance is a combustible liquid[1][3][4].

2. Handling:

Avoid direct contact with skin, eyes, and clothing[3][4].

Do not ingest or inhale vapors[3][4].

Use spark-proof tools when transferring or handling the substance[4].
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Keep containers tightly closed when not in use[3][4].

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances like strong

oxidizing agents[3][4].

Keep containers securely sealed to prevent leaks or spills[3][4].

Store away from heat, sparks, and open flames[3][4].

First Aid Measures
Immediate response is critical in the event of an exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention[1][3][4].

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists[1][3][4].

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek medical

attention[1][3][4].

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention[1][3][4].
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Spill Response Workflow
A chemical spill of 1,3,5-Triisopropylbenzene requires a systematic and immediate response

to contain the hazard and mitigate risks.
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Immediate Actions

Containment & Cleanup

Disposal

Alert Personnel in the Area

Evacuate Immediate Area

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Absorbent Material

Proceed with Caution

Absorb the Spilled Liquid

Collect Residue with Spark-Proof Tools

Decontaminate Spill Area

Package Waste in a Labeled, Sealed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a 1,3,5-Triisopropylbenzene spill.
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Disposal Plan
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste and must consult local, regional, and national hazardous waste

regulations for complete and accurate classification[1][3].

1. Waste Collection:

Collect waste 1,3,5-Triisopropylbenzene and any contaminated materials (e.g., absorbent

pads, gloves) in a designated, properly labeled, and sealed container.

Do not mix with other waste streams.

2. Storage of Waste:

Store waste containers in a designated hazardous waste accumulation area that is cool, dry,

and well-ventilated.

3. Disposal:

Dispose of the chemical waste through a licensed hazardous waste disposal company[1][3].

Follow all applicable federal, state, and local regulations for hazardous waste disposal.

Physical and Chemical Properties
Property Value

Physical State Liquid[1][3]

Appearance Colorless[1][3]

Odor Odorless[1][3]

Boiling Point
232 - 236 °C (449.6 - 456.8 °F) @ 760 mmHg[1]

[3]

Flash Point 86 - 87 °C (186.8 - 188.6 °F)[1][3]

Specific Gravity 0.840 - 0.845 g/mL[1][3]

Molecular Weight 204.35 g/mol [6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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